Cas no 2229337-95-3 (3-(aminomethyl)-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutan-1-ol
• CAS No: 2229337-95-3
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 6435414
• PubChem ID: 165671826
• Update Time: 2025-05-25

3-(aminomethyl)-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutan-1-ol
• 2229337-95-3
• EN300-1778243

• Inchi： 1S/C12H19N3O/c13-7-12(5-8(16)6-12)11-9-3-1-2-4-10(9)14-15-11/h8,16H,1-7,13H2,(H,14,15)
• InChI Key： QDKXCRBJNWSOAK-UHFFFAOYSA-N
• SMILES： OC1CC(CN)(C2C3CCCCC=3NN=2)C1

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.9Ų

Additional information on 3-(aminomethyl)-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutan-1-ol (CAS No. 2229337-95-3)

3-(aminomethyl)-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutan-1-ol, identified by the chemical compound identifier CAS No. 2229337-95-3, is a structurally intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by a cyclobutane core fused with an indazole moiety, further functionalized with an aminomethyl group. The unique arrangement of these functional groups not only imparts distinct chemical properties but also opens up a myriad of possibilities for its biological activity and potential therapeutic applications.

The cyclobutane ring is a prominent feature in many bioactive molecules due to its rigid structure, which can stabilize certain conformations and enhance binding affinity to biological targets. In contrast, the indazole scaffold is well-documented for its role in various pharmacological contexts, including antimicrobial, antiviral, and anticancer activities. The presence of the aminomethyl group at the cyclobutane ring introduces a nucleophilic center that can participate in further chemical modifications or interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of such molecules with biological targets with greater accuracy. The three-dimensional structure of 3-(aminomethyl)-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutan-1-ol suggests that it may exhibit favorable binding properties to enzymes or receptors involved in critical cellular pathways. This has prompted investigations into its potential as a lead compound for drug discovery programs targeting neurological disorders, inflammation, and other metabolic conditions.

In the realm of medicinal chemistry, the synthesis of derivatives from this compound has been explored as a means to optimize its pharmacokinetic and pharmacodynamic profiles. Researchers have employed various strategies, including functional group modifications and structural analogs design, to enhance its solubility, bioavailability, and target specificity. For instance, modifications to the indazole ring or the introduction of additional substituents have been shown to modulate its interaction with specific enzymes or receptors.

The aminomethyl group in particular offers versatility for further derivatization. It can be used to form amide or urea linkages with carboxylic acid-containing compounds, thereby creating peptidomimetics or enzyme inhibitors. Additionally, it can participate in Schiff base formation or condensation reactions to generate new heterocyclic structures. These chemical transformations have been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules.

From a biological perspective, the indazole moiety is known to exhibit various pharmacological activities. Studies have demonstrated that indazole derivatives can interact with targets such as serotonergic receptors, thereby influencing neurotransmitter signaling pathways. The cyclobutane ring further contributes to the molecule's overall shape and electronic properties, which may influence its binding affinity and selectivity. These combined features make 3-(aminomethyl)-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutan-1-ol a promising candidate for further investigation in drug discovery efforts.

Current research in this area is focused on elucidating the mechanism of action of related compounds and identifying new therapeutic applications. Preclinical studies have begun to explore the potential of molecules like 3-(aminomethyl)-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutan-1-ol in models of inflammation and neurodegeneration. The findings from these studies could provide valuable insights into its therapeutic potential and guide future development efforts.

The synthesis of this compound has been achieved through multi-step organic reactions that involve cyclization processes and functional group interconversions. Advanced synthetic methodologies have been employed to ensure high yields and purity levels necessary for pharmaceutical applications. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex indazole scaffold efficiently.

The structural features of 3-(aminomethyl)-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutan-1-ol also make it an attractive scaffold for developing novel materials with specialized properties. For example, its rigid core structure could be exploited in designing ligands for metal complexes used in catalysis or diagnostics. Additionally，the presence of both hydrophobic and hydrophilic regions suggests potential applications in drug delivery systems where surface properties are critical.

In conclusion, 3-(aminomethyl)-3-(4 5 6 7-tetrahydro 1H-indazol 3 -yl)cyclobutan -1 -ol (CAS No .2229337 -95 - 3 ) represents a structurally fascinating molecule with significant potential in pharmaceutical research . Its unique combination of functional groups , along with recent advances in synthetic chemistry and computational biology , positions it as a valuable asset for future drug discovery initiatives . Further exploration into its biological activity , pharmacokinetic profile , and synthetic derivatives will undoubtedly contribute to our understanding of this promising chemical entity . p >